Cas no 207605-47-8 (DL-3-Phenylserine Hydrate)

DL-3-Phenylserine Hydrate structure
DL-3-Phenylserine Hydrate structure
Product Name:DL-3-Phenylserine Hydrate
CAS No:207605-47-8
MF:C9H13NO4
MW:199.203822851181
MDL:MFCD00149295
CID:910480
PubChem ID:24850383
Update Time:2025-04-19

DL-3-Phenylserine Hydrate Chemical and Physical Properties

Names and Identifiers

    • dl-threo-3-phenylserine hydrate
    • 2-Amino-3-hydroxy-3-phenylpropanoic acid xhydrate
    • DL-3-Phenylserine hydrate
    • AKOS006229352
    • 207605-47-8
    • 332383-91-2
    • MFCD00004502
    • SCHEMBL6950747
    • Phenylalanine, beta-hydroxy-, hydrate (9CI)
    • 2-amino-3-hydroxy-3-phenylpropanoic acid;hydrate
    • GEO-02134
    • DL-3-Phenylserine hydrate, 98%
    • 2-amino-3-hydroxy-3-phenylpropanoic acid hydrate
    • ss-?Hydroxy-?phenylalanine Hydrate
    • G86199
    • DL-3-Phenylserine Hydrate
    • MDL: MFCD00149295
    • Inchi: 1S/C9H11NO3.H2O/c10-7(9(12)13)8(11)6-4-2-1-3-5-6;/h1-5,7-8,11H,10H2,(H,12,13);1H2
    • InChI Key: DUGXBGWTWDCGNP-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C(C(=O)O)N.O

Computed Properties

  • Exact Mass: 199.08400
  • Monoisotopic Mass: 199.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 84.6Ų

Experimental Properties

  • Color/Form: White crystals.
  • Melting Point: 186 °C (dec.) (lit.)
  • PSA: 92.78000
  • LogP: 0.76790
  • Solubility: Not determined

DL-3-Phenylserine Hydrate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 22-24/25

DL-3-Phenylserine Hydrate Pricemore >>

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